Cas no 2202080-38-2 (N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine)

• Product Name: N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine
• CAS No: 2202080-38-2
• MF: C₁₃H₁₈F₃N₃O
• MW: 289.296733379364
• CID: 5326182
• Update Time: 2025-05-21

N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine
• N,N-dimethyl-2-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxycyclopentan-1-amine

• Inchi： 1S/C13H18F3N3O/c1-8-17-11(13(14,15)16)7-12(18-8)20-10-6-4-5-9(10)19(2)3/h7,9-10H,4-6H2,1-3H3
• InChI Key： JBTDVAXZGIQWNH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C)=N1)OC1CCCC1N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 38.2

Additional information on N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine

Comprehensive Overview of N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine (CAS No. 2202080-38-2)

N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine (CAS No. 2202080-38-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique pyrimidine core substituted with a trifluoromethyl group, a structural motif often associated with enhanced biological activity and metabolic stability. The compound's cyclopentylamine moiety further contributes to its potential applications in drug discovery and crop protection.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their widespread use in pharmaceuticals and agrochemicals. Researchers are particularly interested in how the N,N-dimethyl group influences the compound's pharmacokinetic properties, such as absorption and distribution. The 2-methyl-6-(trifluoromethyl)pyrimidin-4-yl segment is another critical feature, as pyrimidine derivatives are known for their versatility in interacting with biological targets.

The synthesis of N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and amine alkylation. Its CAS No. 2202080-38-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and purity are critical parameters for its application in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemistry and green synthesis. Companies are increasingly exploring eco-friendly methods to produce such molecules, reducing waste and energy consumption. The pyrimidine-based scaffold of this compound also makes it a candidate for developing novel antiviral agents and herbicides, addressing current global challenges in healthcare and agriculture.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine. These methods ensure the compound meets the stringent quality standards required for research and commercial use. Additionally, computational modeling and AI-driven drug design are being employed to predict its interactions with biological targets, accelerating the discovery process.

The versatility of CAS No. 2202080-38-2 extends to its potential role in precision agriculture. With the increasing need for crop protection solutions that minimize environmental impact, this compound's trifluoromethyl and pyrimidine groups offer a promising avenue for developing next-generation herbicides. Its mode of action and selectivity are subjects of ongoing research, particularly in resistance management strategies.

In summary, N,N-dimethyl-2-{[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]oxy}cyclopentan-1-amine represents a compelling example of modern chemical innovation. Its structural complexity and functional groups make it a valuable tool for researchers exploring new therapeutic and agrochemical applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.